Cas no 160662-09-9 (1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester)
160662-09-9 structure
Product Name:1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester
CAS No:160662-09-9
MF:C16H16N4O3
MW:312.323243141174
CID:167829
PubChem ID:3074666
Update Time:2025-04-19
1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester
- ethyl 2-[1-methyl-5-(4-oxoquinazolin-3-yl)pyrazol-4-yl]acetate
- DTXSID50166963
- 1H-Pyrazole-4-acetic acid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester
- 160662-09-9
- Ethyl 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-1H-pyrazole-4-acetate
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- Inchi: 1S/C16H16N4O3/c1-3-23-14(21)8-11-9-18-19(2)15(11)20-10-17-13-7-5-4-6-12(13)16(20)22/h4-7,9-10H,3,8H2,1-2H3
- InChI Key: YGILOHGSCPGHRS-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=NN(C)C=1N1C=NC2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 312.12238
- Monoisotopic Mass: 312.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 76.8Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 501.2°Cat760mmHg
- Flash Point: 256.9°C
- Refractive Index: 1.646
- PSA: 76.79
1H-Pyrazole-4-aceticacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-, ethyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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